Cas no 2228860-82-8 (2-(dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol)

• Product Name: 2-(dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol
• CAS No: 2228860-82-8
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6556431
• PubChem ID: 165880144
• Update Time: 2025-07-23

2-(dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol Chemical and Physical Properties

Names and Identifiers

• 2-(dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol
• 2228860-82-8
• EN300-1754855
• 2-[(dimethylamino)methyl]-4-(1-hydroxycyclopropyl)phenol

• Inchi： 1S/C12H17NO2/c1-13(2)8-9-7-10(3-4-11(9)14)12(15)5-6-12/h3-4,7,14-15H,5-6,8H2,1-2H3
• InChI Key： NJAXMENUNLUHHD-UHFFFAOYSA-N
• SMILES： OC1(C2C=CC(=C(CN(C)C)C=2)O)CC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.7Ų

Additional information on 2-(dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol

Comprehensive Overview of 2-(Dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol (CAS No. 2228860-82-8)

2-(Dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol (CAS No. 2228860-82-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. The compound combines a phenolic core with a dimethylamino moiety and a hydroxycyclopropyl group, making it a versatile intermediate for drug discovery and material science. Researchers are particularly interested in its role as a building block for bioactive molecules, given its ability to modulate physicochemical properties and enhance solubility.

In recent years, the demand for high-purity intermediates like 2-(Dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol has surged, driven by advancements in small-molecule therapeutics and targeted drug delivery systems. The compound’s cyclopropyl ring, known for its metabolic stability, is a key feature in modern medicinal chemistry, addressing challenges such as drug resistance and pharmacokinetic optimization. This aligns with current trends in precision medicine, where tailored molecular designs are critical for efficacy.

The synthesis of CAS No. 2228860-82-8 involves multi-step organic reactions, including Friedel-Crafts alkylation and reductive amination, to achieve the desired stereochemistry and functional group compatibility. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to verify its purity, which is crucial for applications in GMP-compliant environments. The compound’s logP and pKa values further underscore its suitability for central nervous system (CNS) drug candidates, a hot topic in neurodegenerative disease research.

From an industrial perspective, 2-(Dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol is often discussed in the context of green chemistry and sustainable synthesis. Innovations in catalytic processes and solvent-free reactions have reduced the environmental footprint of its production, resonating with the growing emphasis on ESG (Environmental, Social, and Governance) criteria in chemical manufacturing. These developments address frequent queries about eco-friendly intermediates and cost-effective scaling in online forums and academic literature.

Beyond pharmaceuticals, this compound’s phenolic hydroxyl group enables derivatization for polymeric materials and chelating agents, expanding its utility in material science. Its potential in antioxidant formulations and UV stabilizers is also under exploration, reflecting broader interest in functional additives for coatings and plastics. Such multidisciplinary applications make CAS No. 2228860-82-8 a recurring subject in patent filings and R&D collaborations.

In summary, 2-(Dimethylamino)methyl-4-(1-hydroxycyclopropyl)phenol exemplifies the intersection of structural innovation and practical utility in modern chemistry. Its relevance to drug development, sustainable practices, and advanced materials ensures continued interest from both academia and industry, positioning it as a compound of enduring scientific and commercial value.